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Compound of Interest

Compound Name: Glycyl-L-alanine

Cat. No.: B1332730 Get Quote

An In-depth Technical Guide to Glycyl-L-alanine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the dipeptide Glycyl-L-alanine,

including its fundamental physicochemical properties, and insights into its biological relevance

and applications in research. While Glycyl-L-alanine is a relatively simple molecule, it serves

as an invaluable tool in various scientific disciplines, particularly in the study of peptide

transport mechanisms and as a substrate for peptidases. This document summarizes key data

and provides illustrative experimental approaches for its investigation.

Core Physicochemical Data
The fundamental properties of Glycyl-L-alanine are summarized in the table below, providing

a quick reference for laboratory use.
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Property Value Source

CAS Number 3695-73-6 [1]

Molecular Formula C₅H₁₀N₂O₃ [1]

Molecular Weight 146.14 g/mol [1]

IUPAC Name

(2S)-2-[(2-

aminoacetyl)amino]propanoic

acid

[1]

Synonyms Gly-Ala, N-Glycyl-L-alanine [1]

Biological Significance and Research Applications
Glycyl-L-alanine, a dipeptide formed from glycine and L-alanine, serves as a model substrate

in a variety of biological studies. Its primary research applications include:

Peptide Transport Studies: Di- and tripeptides are absorbed in the intestine via the peptide

transporter 1 (PepT1). Glycyl-L-alanine is frequently used as a model dipeptide to study the

kinetics and specificity of this transporter and others involved in peptide uptake by cells.

Enzymatic Assays: It is a substrate for various peptidases, the enzymes responsible for

breaking peptide bonds. Assays using Glycyl-L-alanine can be employed to characterize

the activity and inhibition of these enzymes.

Drug Delivery Research: The high-capacity intestinal peptide transport system is a target for

improving the oral bioavailability of certain drugs. By creating prodrugs that mimic dipeptides

like Glycyl-L-alanine, it is possible to hijack this transport mechanism for enhanced drug

absorption.

Metabolomics: As a naturally occurring dipeptide, Glycyl-L-alanine can be a metabolite in

various biological systems, and its detection and quantification can be relevant in metabolic

studies.

Experimental Methodologies
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While specific, detailed protocols for Glycyl-L-alanine are often developed and optimized in

individual laboratories, this section provides an illustrative workflow for a common application:

the characterization of dipeptide transport in a cellular model.

General Workflow for a Cellular Dipeptide Transport
Assay
The following diagram outlines a typical experimental workflow for investigating the transport of

Glycyl-L-alanine into cultured cells.

Transport Assay

Seed cells in multi-well plates Culture cells to desired confluency

Wash cells with transport buffer Incubate with Glycyl-L-alanine
(and potential inhibitors)

Stop transport by rapid washing
with ice-cold buffer

Lyse cells to release intracellular contents

Quantify intracellular Glycyl-L-alanine
(e.g., by LC-MS/MS)

Data analysis and kinetic modeling

Click to download full resolution via product page

General workflow for a cellular dipeptide transport assay.

Signaling Pathways
Current scientific literature does not point to a specific signaling pathway that is directly initiated

or modulated by Glycyl-L-alanine itself. The biological effects of its constituent amino acids,
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glycine and L-alanine, are well-documented to be involved in various metabolic and signaling

pathways. For instance, L-alanine can influence insulin secretion and cellular metabolism[2].

However, the dipeptide is primarily recognized for its role as a transport substrate rather than a

signaling molecule.

The diagram below illustrates a conceptual relationship where Glycyl-L-alanine's primary

interaction is with a peptide transporter, leading to an increase in intracellular amino acid

concentration, which may then indirectly influence downstream cellular processes.

Extracellular
Glycyl-L-alanine

Peptide Transporter
(e.g., PepT1)

Binding & Transport

Intracellular
Glycyl-L-alanine

Intracellular
Peptidases

Hydrolysis

Increased Intracellular
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(Metabolism, etc.)
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Conceptual pathway of Glycyl-L-alanine cellular uptake and metabolism.
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Conclusion
Glycyl-L-alanine is a fundamental dipeptide with significant utility in biochemical and

pharmaceutical research. Its well-defined physical and chemical properties make it an excellent

tool for studying peptide transport and enzyme kinetics. While it is not known to be a direct

signaling molecule, its transport and subsequent hydrolysis can impact cellular amino acid

pools, thereby indirectly influencing cellular metabolism and other processes. The

methodologies and data presented in this guide are intended to provide a solid foundation for

researchers and professionals working with this versatile dipeptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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